Cas no 1158759-09-1 (Tert-Butyl 3-Amino-3-ethylpiperidine-1-carboxylate)

• Product Name: Tert-Butyl 3-Amino-3-ethylpiperidine-1-carboxylate
• CAS No: 1158759-09-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD11840263
• CID: 2117336
• Update Time: 2025-06-07

Tert-Butyl 3-Amino-3-ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate
• SBB052015
• OR30969
• FCH1619564
• tert-butyl 3-amino-3-ethylpiperidinecarboxylate
• 3-Amino-3-ethylpiperidine, N1-BOC protected
• Tert-Butyl 3-Amino-3-ethylpiperidine-1-carboxylate

• MDL： MFCD11840263
• Inchi： 1S/C12H24N2O2/c1-5-12(13)7-6-8-14(9-12)10(15)16-11(2,3)4/h5-9,13H2,1-4H3
• InChI Key： SSUDXAJZFRPCNY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC)(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6

Additional information on Tert-Butyl 3-Amino-3-ethylpiperidine-1-carboxylate

Tert-Butyl 3-Amino-3-ethylpiperidine-1-carboxylate (CAS No. 1158759-09-1): A Comprehensive Overview

Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate, identified by its CAS number 1158759-09-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and biochemical research. The compound's molecular structure, characterized by a tertiary butyl group and ethyl substituents on the piperidine ring, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.

The< strong>piperidine core of Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate is a privileged scaffold in medicinal chemistry, known for its ability to enhance the bioavailability and pharmacological activity of various therapeutic agents. Recent studies have highlighted the role of piperidine derivatives in the development of small-molecule drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The< strong>tertiary butyl group and< strong>ethylamino substituents further modulate the compound's pharmacokinetic profile, influencing its solubility, metabolic stability, and interaction with biological targets.

In the context of drug discovery, Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. Its< strong>carboxylate functionality provides a reactive site for further chemical modifications, enabling the construction of novel molecules with tailored biological activities. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer metabolism and inflammatory pathways. The< strong>amino group also serves as a handle for conjugation with other biomolecules, facilitating the creation of prodrugs or targeted delivery systems.

The< strong>CAS number 1158759-09-1 provides a unique identifier for this compound, ensuring consistency in scientific literature and regulatory filings. This standardized nomenclature is crucial for researchers collaborating across institutions and disciplines, as it minimizes ambiguity and enhances reproducibility in experimental outcomes. The compound's entry in chemical databases and registries allows for efficient retrieval of related research papers, patents, and safety data sheets (SDS), streamlining the process of literature review and experimental design.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of piperidine derivatives, including Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate, to identify promising candidates for experimental validation. Machine learning algorithms have been trained on datasets containing known drug-like molecules to predict the binding affinity and selectivity of novel compounds against specific biological targets. These computational approaches have accelerated the drug discovery pipeline by prioritizing compounds with high potential therapeutic value.

The< strong>synthesis of Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions at the piperidine ring followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have improved the efficiency of these reactions, reducing reliance on hazardous reagents and minimizing waste generation. Green chemistry principles are increasingly being applied to develop sustainable synthetic pathways that align with environmental regulations.

In vitro studies have demonstrated the< strong-pharmacological activity of Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate in various cellular and biochemical assays. These studies have revealed interactions with enzymes such as kinases and proteases, which are implicated in disease pathogenesis. For instance, derivatives of this compound have shown inhibitory effects on tyrosine kinases associated with cancer cell proliferation. Additionally, their ability to modulate neurotransmitter receptors has made them attractive candidates for treating neurological conditions such as epilepsy and Parkinson's disease.

The< strong-pharmacokinetic properties of Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate are critical factors determining its suitability as a drug candidate. Preclinical studies have evaluated its absorption, distribution, metabolism, excretion (ADME) profiles using animal models. These investigations have provided insights into how the compound behaves within biological systems, guiding decisions on dosing regimens and formulation strategies. For example, modifications to improve oral bioavailability or prolong systemic exposure can be informed by these pharmacokinetic data.

The< strong-safety profile of Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate is another key consideration in its development as a pharmaceutical agent. Toxicological assessments have been conducted to evaluate potential adverse effects at various exposure levels. These studies include acute toxicity tests, chronic toxicity evaluations, and genotoxicity screenings to ensure that the compound is safe for human use under intended conditions. Regulatory agencies require comprehensive toxicological data before approving new drugs for clinical use.

The integration of< strong-high-throughput screening (HTS) technologies has further enhanced the exploration of Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate's therapeutic potential. HTS allows researchers to rapidly test thousands of compounds against large panels of biological targets simultaneously, identifying hits with promising activity profiles. These hits can then be optimized through structure-based drug design or de novo molecular design approaches to improve their efficacy and safety.

The< strong-application prospects of Tert-butyl 3-amino-3-ethylpiperidine-1-carboxylate extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a versatile building block for synthesizing novel compounds with applications in crop protection agents or advanced polymers. Collaborative efforts between academia and industry are fostering innovation by leveraging this compound's chemical diversity.

In conclusion,< strong>Tert-butyl 3-amino-3-ethyl-piperidine-l-carboxylate (CAS No. 1158759–09–1) represents a significant advancement in pharmaceutical chemistry due to its multifaceted utility as a scaffold for drug discovery and a component in synthetic methodologies. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in both academic investigations and industrial development initiatives.